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Compound of Interest

Compound Name: Fenhexamid-1-pentanoic acid

Cat. No.: B2821420 Get Quote

This guide provides a comprehensive overview of inter-laboratory comparisons for the analysis

of Fenhexamid residues in food matrices. It is intended for researchers, scientists, and

professionals in drug development and food safety who are involved in the quantitative analysis

of this fungicide. The document outlines common analytical methods, presents data from a

proficiency test, and offers a standardized workflow for conducting such comparisons.

Introduction to Fenhexamid and Residue Analysis
Fenhexamid is a protectant fungicide used to control grey mold and brown rot on a variety of

fruits and vegetables.[1] Its mode of action involves the inhibition of spore germ tube

development and hyphal growth.[1] Due to its widespread use, regulatory bodies worldwide

have established maximum residue limits (MRLs) for Fenhexamid in different food

commodities. Accurate and reliable analytical methods are crucial for monitoring compliance

with these MRLs and ensuring consumer safety.

Inter-laboratory comparisons, or proficiency tests (PTs), are essential for evaluating and

improving the performance of laboratories conducting these analyses. These tests help to

identify potential analytical errors, harmonize methodologies, and ensure the comparability of

results across different laboratories.

Data Presentation: Insights from a Proficiency Test
An effective way to assess the state of Fenhexamid residue analysis is to examine the results

of a proficiency test. The International Measurement Evaluation Programme 37 (IMEP-37)
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organized a proficiency test for the determination of 20 pesticides, including Fenhexamid, in a

grape sample.[2][3][4] A total of 81 laboratories from European Union member states and other

countries participated.[2][3][4]

The performance of the participating laboratories was evaluated using z-scores, which

measure the deviation of a laboratory's result from the assigned reference value. A z-score

between -2 and 2 is generally considered satisfactory.[5]

Table 1: Summary of Fenhexamid Proficiency Test Results (IMEP-37)[2][3][4]

Parameter Value

Analyte Fenhexamid

Matrix Grapes

Assigned Value (Xref) 0.440 mg/kg

Standard Uncertainty of Assigned Value (Uref) 0.022 mg/kg

Standard Deviation for Proficiency Assessment

(σp)
0.110 mg/kg (25% of Assigned Value)

Number of Participating Laboratories 81

Percentage of Satisfactory Z-scores (|z| ≤ 2) 91%

Percentage of Questionable Z-scores (2 < |z| <

3)
4%

Percentage of Unsatisfactory Z-scores (|z| ≥ 3) 5%

The results of the IMEP-37 proficiency test indicate that a high percentage of participating

laboratories were able to accurately quantify Fenhexamid residues in grapes. However, the

presence of questionable and unsatisfactory results highlights the importance of continuous

quality control and participation in such inter-laboratory comparisons.

Experimental Protocols
The following sections detail a widely accepted methodology for the analysis of Fenhexamid

residues in food matrices, based on the QuEChERS (Quick, Easy, Cheap, Effective, Rugged,
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and Safe) sample preparation method followed by liquid chromatography-tandem mass

spectrometry (LC-MS/MS) analysis.

Sample Preparation: QuEChERS Method
The QuEChERS method is a streamlined approach for extracting pesticide residues from a

variety of food matrices.

Materials:

Homogenized sample (e.g., grapes)

Acetonitrile (ACN)

Magnesium sulfate (MgSO₄), anhydrous

Sodium chloride (NaCl)

Sodium citrate tribasic dihydrate

Disodium citrate sesquihydrate

Primary secondary amine (PSA) sorbent

Centrifuge tubes (50 mL and 15 mL)

Centrifuge

Procedure:

Extraction:

1. Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

2. Add 10 mL of acetonitrile.

3. Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate

tribasic dihydrate, and 0.5 g disodium citrate sesquihydrate).
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4. Shake vigorously for 1 minute.

5. Centrifuge at ≥ 3000 g for 5 minutes.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

1. Take a 1 mL aliquot of the acetonitrile supernatant and transfer it to a 15 mL centrifuge

tube containing PSA sorbent (e.g., 50 mg) and anhydrous MgSO₄ (e.g., 150 mg).

2. Vortex for 30 seconds.

3. Centrifuge at a high speed for 2 minutes.

4. The resulting supernatant is the final extract for LC-MS/MS analysis.

Analytical Method: Liquid Chromatography-Tandem
Mass Spectrometry (LC-MS/MS)
LC-MS/MS is a highly sensitive and selective technique for the quantification of pesticide

residues.

Instrumentation:

Liquid Chromatograph (LC) system

Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

Table 2: Example LC-MS/MS Parameters for Fenhexamid Analysis
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Parameter Setting

LC Conditions

Column
C18 reverse-phase column (e.g., 100 mm x 2.1

mm, 1.8 µm)

Mobile Phase A
Water with 0.1% formic acid and 5 mM

ammonium formate

Mobile Phase B Methanol with 0.1% formic acid

Gradient
A suitable gradient from high aqueous to high

organic content

Flow Rate 0.3 - 0.5 mL/min

Injection Volume 5 - 10 µL

MS/MS Conditions

Ionization Mode Electrospray Ionization (ESI), Positive

Precursor Ion (m/z) 302.1

Product Ions (m/z)
97.1, 133.1 (example transitions, may vary by

instrument)

Collision Energy
Optimized for the specific instrument and

transitions

Mandatory Visualization
The following diagrams illustrate the workflow of an inter-laboratory comparison and the

experimental procedure for Fenhexamid residue analysis.
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Workflow for an Inter-laboratory Comparison of Fenhexamid Residue Analysis.
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Experimental Workflow for Fenhexamid Residue Analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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